molecular formula C12H12N2O3 B8408920 4-(5-Methoxy-pyridin-2-ylmethoxy)-1H-pyridin-2-one

4-(5-Methoxy-pyridin-2-ylmethoxy)-1H-pyridin-2-one

Cat. No. B8408920
M. Wt: 232.23 g/mol
InChI Key: VOCNGDTZEKYUPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-Methoxy-pyridin-2-ylmethoxy)-1H-pyridin-2-one is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(5-Methoxy-pyridin-2-ylmethoxy)-1H-pyridin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(5-Methoxy-pyridin-2-ylmethoxy)-1H-pyridin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(5-Methoxy-pyridin-2-ylmethoxy)-1H-pyridin-2-one

Molecular Formula

C12H12N2O3

Molecular Weight

232.23 g/mol

IUPAC Name

4-[(5-methoxypyridin-2-yl)methoxy]-1H-pyridin-2-one

InChI

InChI=1S/C12H12N2O3/c1-16-11-3-2-9(14-7-11)8-17-10-4-5-13-12(15)6-10/h2-7H,8H2,1H3,(H,13,15)

InChI Key

VOCNGDTZEKYUPR-UHFFFAOYSA-N

Canonical SMILES

COC1=CN=C(C=C1)COC2=CC(=O)NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromomethyl-5-methoxy-pyridine (preparation 11a, 2.00 g crude material), 2,4-dihydroxypyridine (1.06 g, 9.5 mmol) in acetonitrile (20 mL) and DMF (5 mL) is added K2CO3 and the mixture is stirred for 4 h at 50° C. and overnight at room temperature. The reaction mixture is diluted with water (60 mL) and extracted several times with ethyl acetate. The organic layer is dried over Na2SO4, concentrated under reduced pressure and purified via reverse phase HPLC chromatography (Waters XBridge 5 μm, gradient 25%→95% methanol in water+0.3% NH4OH).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.06 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step Two

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